Cas no 150254-82-3 (1H-Pyrido[3,4-b]indole-5,6-diol,2,3,4,9-tetrahydro-)

• Product Name: 1H-Pyrido[3,4-b]indole-5,6-diol,2,3,4,9-tetrahydro-
• CAS No: 150254-82-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 99928
• PubChem ID: 45092948
• Update Time: 2025-04-18

1H-Pyrido[3,4-b]indole-5,6-diol,2,3,4,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole-5,6-diol,2,3,4,9-tetrahydro-
• 1H-Pyrido[3,4-b]indole-5,6-diol, 2,3,4,9-tetrahydro- (9CI)
• 150254-82-3
• 2,3,4,9-Tetrahydro-1H-pyrido[3,4-b]indole-5,6-diol

• Inchi： 1S/C11H12N2O2/c14-9-2-1-7-10(11(9)15)6-3-4-12-5-8(6)13-7/h1-2,12-15H,3-5H2
• InChI Key： LSPABMHGEAOBKE-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2=C1C1CCNCC=1N2)O

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 68.28